5-(N-(2-chlorobenzyl)sulfamoyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide

• IUPAC Name: 5-[(2-chlorophenyl)methylsulfamoyl]-N-(2-ethoxyphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C22H20ClFN2O4S/c1-2-30-21-10-6-5-9-20(21)26-22(27)17-13-16(11-12-19(17)24)31(28,29)25-14-15-7-3-4-8-18(15)23/h3-13,25H,2,14H2,1H3,(H,26,27)
• InChI Key: AERLFPYQBWRTIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=CC=C3Cl)F
• Molecular Formula: C22H20ClFN2O4S
• Molecular Weight: 462.9 g/mol

Description

5-(N-(2-chlorobenzyl)sulfamoyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide, also known as CBX-12 or CBX-13, is a synthetic compound that belongs to the class of sulfonamide derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Radiolabeled Antagonists for PET Studies

Compounds structurally related to "5-(N-(2-chlorobenzyl)sulfamoyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide" have been developed for positron emission tomography (PET) studies. For example, [(18)F]p-MPPF is a radiolabeled antagonist used to study 5-HT(1A) receptors in the brain, highlighting the potential of such compounds in neuroscience research. This compound's development encompasses chemistry, radiochemistry, and its application in both animal and human PET studies, indicating a broad utility in examining serotonergic neurotransmission (Plenevaux et al., 2000).

Molecular Docking and Simulation Studies

Another application area is in the design of antidiabetic agents. For instance, a series of derivatives structurally similar to "5-(N-(2-chlorobenzyl)sulfamoyl)-N-(2-ethoxyphenyl)-2-fluorobenzamide" have been synthesized and evaluated for antidiabetic activity. These compounds showed promising results in inhibiting α-glucosidase, a target for diabetes management. Molecular docking and dynamic simulation studies support their potential as antidiabetic agents, providing a foundation for further drug development (Thakral et al., 2020).

Corrosion Inhibition

Compounds with similar structures have been investigated for their application in corrosion inhibition. For example, certain derivatives have demonstrated effectiveness in protecting carbon steel against corrosion in acidic environments. This research suggests that such compounds can be useful in developing new corrosion inhibitors, with applications in industrial maintenance and preservation (Fouda et al., 2020).